2-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2-bromo-N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C16H18BrN3O2S/c1-16(2,3)20-14(11-8-23(22)9-13(11)19-20)18-15(21)10-6-4-5-7-12(10)17/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key: DIRDCQZDTUZYQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H18BrN3O2S
• Molecular Weight: 396.3 g/mol

Description

2-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C16H18BrN3O2S and its molecular weight is 396.3. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Interactions and Structural Analysis

• Research on antipyrine-like derivatives, including compounds with bromo substituents similar to the compound , focuses on their intermolecular interactions, structural characterization, and energetic frameworks. Such studies are fundamental for understanding the molecular assembly and potential applications in materials science and drug design. Specifically, the analysis of hydrogen bonding, π-interactions, and electrostatic energy contributions offers insights into the stability and reactivity of these compounds (Saeed et al., 2020).

Synthesis and Antibacterial Applications

• The synthesis and characterization of novel compounds, including those with bromo and amino groups, have shown promising antibacterial activity. Such research highlights the potential for developing new antibacterial agents from structurally complex molecules. The exploration of their structure-activity relationships further aids in the design of compounds with enhanced efficacy against specific bacterial strains (Palkar et al., 2017).

Antitumor and Antioxidant Agents

• The development of new fused and binary 1,3,4-thiadiazoles as potential antitumor and antioxidant agents demonstrates the application of complex molecules in therapeutic research. These studies involve the synthesis of new compounds and their evaluation as antitumor agents, underscoring the role of structural complexity in medicinal chemistry (Hamama et al., 2013).

Catalytic and Synthetic Applications

• Research into catalytic processes and synthetic methodologies for creating complex heterocyclic compounds indicates the importance of compounds like 2-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide in organic synthesis. These studies provide pathways for synthesizing functionalized molecules, contributing to advancements in pharmaceuticals and materials science (Ivanov, 2020).

Crystallography and Material Science

• The detailed structural study of pyrazole-1-carboxamides through X-ray crystallography and NMR spectroscopy demonstrates the application of complex molecules in understanding solid-state structures. Such research is crucial for the design and development of new materials with specific properties (Llamas-Saiz et al., 1999).